Cas no 28664-37-1 (2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl-)
28664-37-1 structure
Product Name:2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl-
CAS No:28664-37-1
MF:C8H12O3
MW:156.179082870483
CID:267588
PubChem ID:120003
Update Time:2025-04-19
2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl-
- 4-hydroxy-3-methyl-2-propyl-2H-furan-5-one
- 3-Hydroxy-4-methyl-5-propylfuran-2(5H)-one
- 2(5H)-Furanone, 3-hydroxy-4-methyl-5-propyl-
- EINECS 249-138-5
- NS00047767
- 28664-37-1
- DTXSID50885440
- SCHEMBL5359081
-
- Inchi: 1S/C8H12O3/c1-3-4-6-5(2)7(9)8(10)11-6/h6,9H,3-4H2,1-2H3
- InChI Key: RSJIVJVBFQHLPW-UHFFFAOYSA-N
- SMILES: O1C(C(=C(C)C1CCC)O)=O
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.143
- Boiling Point: 324.1°Cat760mmHg
- Flash Point: 147°C
- Refractive Index: 1.497
- PSA: 46.53
2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl- Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
28664-37-1 (2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl-) Related Products
- 28664-35-9(4,5-Dimethyl-3-hydroxy-2(5H)-furanone)
- 8028-89-5(Caramel (color))
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk